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Introduction

Poacic acid is a plant-derived stilbenoid compound that has garnered significant interest for its
potent antifungal activity.[1][2][3] First identified in lignocellulosic hydrolysates of grasses, this
natural product presents a novel molecular scaffold for the development of new antifungal
agents.[3][4] Its primary mechanism of action involves the disruption of the fungal cell wall, a
critical structure for fungal viability and a well-established target for antifungal drugs.[2][3][4]
This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Poacic acid, with a focus on its mechanism of action and the cellular
pathways it modulates.

Physicochemical Properties of Poacic Acid

Poacic acid, a decarboxylated product of 8-5'-diferulic acid, is a hydroxycinnamic acid
derivative.[5][6] While extensive biological data is available, a complete profile of its physical
properties such as melting and boiling points has not been extensively reported in the available
scientific literature.

Table 1: Physical and Chemical Properties of Poacic Acid
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Property Value Source
(2E)-3-{4-hydroxy-3-[(E)-2-(4-
hydroxy-3-
IUPAC Name methoxyphenyl)ethenyl]-5- [6]
methoxyphenyl}prop-2-enoic
acid
Molecular Formula C19H1806 [1]
Molecular Weight 342.34 g/mol [1]

Canonical SMILES

COC1=CC(=CC(=C10)C=CC2
=CC(=C(C=C2)0)0OC)C=CC(=
0)0

[1]

CAS Number 160097-32-5 [2]
Soluble in DMSO (100

Solubility mg/mL); can be further diluted [7]
in water.
Crystalline solid (after

Appearance [8]

purification)

Biological Activity and Mechanism of Action

Poacic acid exhibits significant antifungal activity against a range of fungi, including the model

organism Saccharomyces cerevisiae and pathogenic species.[2][4] Its primary cellular target is

the fungal cell wall, where it disrupts the synthesis of 3-1,3-glucan, a crucial structural

polysaccharide.[2][4]

Table 2: Antifungal Activity of Poacic Acid
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Organism Activity Metric Value Source
Saccharomyces

. ICso 111 pg/mL (324 pM) [9][10]
cerevisiae
Saccharomyces Significant growth

. o > 256 pg/mL (48h) [2]
cerevisiae inhibition

Plasma membrane-
compromised Candida Fungicidal effect - [2]

albicans mutants

The mechanism of action of Poacic acid is distinct from that of echinocandin antifungals, which
directly inhibit the 3-1,3-glucan synthase enzyme complex. Instead, Poacic acid appears to
directly bind to the (-1,3-glucan polymer itself, thereby disrupting the assembly and integrity of
the cell wall.[4] This disruption of the cell wall leads to cell lysis and fungal death.

Experimental Protocols
Synthesis of Poacic Acid

A scaled-up, three-step synthesis of Poacic acid from commercially available ferulic acid has
been described.[8]

Workflow for Poacic Acid Synthesis
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Step 1: Esterification Step 2: Dehydrodimerization Step 3: Hydrolysis & Purification
Alkaline Hydrolysis,

Ethanol, Acetyl Chloride i
Ferulic Acid Y L Ethyl Ferulate Peroxidase Crude Diferulates Flash Chromatography »-| Crystalline Poacic Acid

Preparation

Prepare standardized
yeast inoculum

. . MIC Determination
Inoculation & Incubation

Prepare serial dilutions
of Poacic acid in a
96-well plate

Inoculate wells with | Incubate plates at 35°C 8 Visually determine the lowest

. > »| concentration with significant
yeast suspension for 24-48 hours growth inhibition (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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